Cas no 72767-22-7 (2-(Azepan-1-yl)benzonitrile)

• Product Name: 2-(Azepan-1-yl)benzonitrile
• CAS No: 72767-22-7
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 2857823
• Update Time: 2023-08-10

2-(Azepan-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-1-yl)benzonitrile
• 2-(1-Homopiperidino)benzonitrile
• Z126965706
• 2-(Azepan-1-yl)benzonitrile

• Inchi： 1S/C13H16N2/c14-11-12-7-3-4-8-13(12)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
• InChI Key： QNRADTVJBORONY-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C#N)CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 3
• Topological Polar Surface Area: 27